molecular formula C8H8N2S B8360054 1-(3-Thienylmethyl)-1H-imidazole

1-(3-Thienylmethyl)-1H-imidazole

Cat. No.: B8360054
M. Wt: 164.23 g/mol
InChI Key: IMKQUGXVNMAVTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Thienylmethyl)-1H-imidazole is an imidazole derivative featuring a 3-thienylmethyl substituent attached to the nitrogen atom of the imidazole ring. This compound combines the electron-rich heteroaromatic imidazole core with a sulfur-containing thiophene moiety, which may enhance its electronic properties and biological activity.

Properties

Molecular Formula

C8H8N2S

Molecular Weight

164.23 g/mol

IUPAC Name

1-(thiophen-3-ylmethyl)imidazole

InChI

InChI=1S/C8H8N2S/c1-4-11-6-8(1)5-10-3-2-9-7-10/h1-4,6-7H,5H2

InChI Key

IMKQUGXVNMAVTM-UHFFFAOYSA-N

Canonical SMILES

C1=CSC=C1CN2C=CN=C2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

This section compares 1-(3-Thienylmethyl)-1H-imidazole with structurally related imidazole derivatives, focusing on synthesis, physicochemical properties, and biological activities. Key compounds are summarized in Table 1.

Data Table: Key Imidazole Derivatives

Compound Name Substituent Molecular Weight (g/mol) Synthesis Method Key Properties/Activities References
1-(3-Thienylmethyl)-1H-imidazole 3-Thienylmethyl ~164.23 Ullman-type coupling (analogous) Potential antimicrobial activity
1-(2-Furyl)-1H-imidazole 2-Furyl 134.14 Carbothioamide reaction Antibacterial
1-Tosylimidazole Tosyl group 222.26 Sulfonylation Organic synthesis intermediate
UR-4056 (Fluorophenyl) Bis(fluorophenyl)methyl ~370.00 Nucleophilic substitution Antifungal
1-Nonylimidazole Nonyl chain 194.00 Alkylation Cytotoxic activity

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